Cas no 2171562-96-0 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4,4-trifluorobutanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4,4-trifluorobutanoic acid
• CAS No: 2171562-96-0
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 6520926
• PubChem ID: 165539950
• Update Time: 2025-10-23

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4,4-trifluorobutanoic acid
• 2171562-96-0
• EN300-1499244
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4,4,4-trifluorobutanoic acid

• Inchi： 1S/C25H27F3N2O5/c1-2-7-15(12-22(31)30-21(23(32)33)13-25(26,27)28)29-24(34)35-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,15,20-21H,2,7,12-14H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： HKCYAWWIVPMULY-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(CC(CCC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4,4-trifluorobutanoic acid

Recent Advances in the Study of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4,4-trifluorobutanoic acid (CAS: 2171562-96-0)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4,4-trifluorobutanoic acid (CAS: 2171562-96-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluorobutanoic acid moiety and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies have focused on its role as a versatile building block in the development of novel bioactive compounds and its potential in addressing challenges related to stability and bioavailability.

One of the key areas of research involving this compound is its use in solid-phase peptide synthesis (SPPS). The Fmoc group is widely employed as a temporary protecting group for amino acids, and its incorporation into 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4,4-trifluorobutanoic acid enhances the efficiency of peptide chain elongation. Recent publications have highlighted its utility in the synthesis of complex peptides with improved yield and purity, particularly in the context of developing therapeutic peptides for oncology and infectious diseases.

Another notable application of this compound is in the design of prodrugs and drug conjugates. The trifluorobutanoic acid moiety imparts unique physicochemical properties, such as increased lipophilicity and metabolic stability, which are critical for optimizing drug delivery systems. Studies have demonstrated that derivatives of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4,4-trifluorobutanoic acid can serve as effective linkers in antibody-drug conjugates (ADCs), enabling targeted delivery of cytotoxic agents to cancer cells while minimizing off-target effects.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have facilitated the characterization and quality control of this compound. Researchers have developed robust protocols for its synthesis and purification, ensuring reproducibility and scalability for industrial applications. Additionally, computational modeling studies have provided insights into its conformational dynamics and interactions with biological targets, further elucidating its mechanism of action.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4,4-trifluorobutanoic acid (CAS: 2171562-96-0) represents a valuable tool in modern chemical biology and pharmaceutical research. Its multifunctional nature and compatibility with advanced synthetic methodologies make it a cornerstone for innovation in drug discovery and development. Future research is expected to explore its applications in emerging therapeutic areas, such as personalized medicine and nanotechnology-based drug delivery systems.